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Compound of Interest

Compound Name: 2-Fluoro-6-methylbenzonitrile

Cat. No.: B188161 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. The proper handling and disposal of specialized

chemical compounds like 2-Fluoro-6-methylbenzonitrile are critical to ensuring a safe

laboratory environment and preventing environmental contamination. This guide provides clear,

step-by-step procedures for the safe disposal of this compound, aligning with best practices in

laboratory safety and chemical management.

2-Fluoro-6-methylbenzonitrile is classified as toxic if swallowed, in contact with skin, or if

inhaled, and can cause significant skin and eye irritation.[1] Therefore, strict adherence to the

following disposal protocol is essential.

Key Safety and Disposal Information
To facilitate quick reference, the following table summarizes the essential safety and regulatory

information for 2-Fluoro-6-methylbenzonitrile.
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Parameter Value Source

UN Number UN3439 Fisher Scientific

Proper Shipping Name
NITRILES, SOLID, TOXIC,

N.O.S.
Fisher Scientific

Hazard Class 6.1 Fisher Scientific

Packing Group III Fisher Scientific

Acute Toxicity
Toxic if swallowed, in contact

with skin, or if inhaled.
Tokyo Chemical Industry

Skin Corrosion/Irritation Causes skin irritation. Fisher Scientific

Serious Eye Damage/Irritation Causes serious eye irritation. Fisher Scientific

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe handling and disposal of 2-Fluoro-6-
methylbenzonitrile waste, from the point of generation to final disposal.

Immediate Handling and Personal Protective Equipment
(PPE)
Before handling the waste, ensure you are in a well-ventilated area, preferably under a

chemical fume hood.[1][2] Always wear the appropriate personal protective equipment:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Body Protection: A lab coat is mandatory.

Waste Segregation and Containment
Solid Waste: Collect any solid residue of 2-Fluoro-6-methylbenzonitrile, including

contaminated consumables like weighing paper or wipes, in a dedicated, leak-proof, and

clearly labeled container.[3] Avoid generating dust during collection.[2][3]
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Contaminated Sharps: Any sharps (e.g., needles, broken glass) contaminated with this

compound must be placed in a designated sharps container.

Empty Containers: "Empty" containers of 2-Fluoro-6-methylbenzonitrile should be treated

as hazardous waste unless properly decontaminated. Triple-rinse the container with a

suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as

hazardous chemical waste. Place the triple-rinsed, dry, and uncapped container in a

designated container for non-hazardous glass or plastic recycling, as per your institution's

guidelines.

Labeling and Temporary Storage
Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Fluoro-6-methylbenzonitrile," and the associated hazards (e.g., "Toxic").

Storage: Keep the waste container tightly closed and store it in a designated, well-ventilated,

and secure hazardous waste accumulation area.[1] This area should be away from

incompatible materials such as strong oxidizing agents and strong acids.[2]

Arranging for Final Disposal
Licensed Disposal Vendor: The disposal of 2-Fluoro-6-methylbenzonitrile must be handled

by a licensed and approved hazardous waste disposal company.[2][4] Do not attempt to

dispose of this chemical down the drain or in regular trash.[3][4]

Documentation: Ensure all necessary waste disposal documentation is completed in

accordance with local, state, and national regulations.

Disposal Procedure Workflow
The following diagram illustrates the logical flow for the proper disposal of 2-Fluoro-6-
methylbenzonitrile.
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Caption: Workflow for the safe disposal of 2-Fluoro-6-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. WERCS Studio - Application Error [assets.thermofisher.com]

2. fishersci.com [fishersci.com]

3. chemicalbook.com [chemicalbook.com]

4. sigmaaldrich.com [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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